Ethyl 2-acetyl-4-methylpentanoate

• IUPAC Name: ethyl 2-acetyl-4-methylpentanoate
• InChI: InChI=1S/C10H18O3/c1-5-13-10(12)9(8(4)11)6-7(2)3/h7,9H,5-6H2,1-4H3
• InChI Key: ZGULNKYAODXSCS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC(C)C)C(=O)C
• Molecular Formula: C10H18O3
• DSSTOX Substance ID: DTXSID70337113
• Molecular Weight: 186.25 g/mol
• CAS RN: 1522-34-5

Description

Ethyl 2-acetyl-4-methylpentanoate, also known as EAM, is an ester compound that is used in a variety of applications. It is a colorless, crystalline solid with a sweet, fruity odor. EAM is a versatile compound that has a wide range of uses, including in the synthesis of pharmaceuticals, fragrances, and flavorings. In addition, EAM has been studied for its potential medical applications, such as in the treatment of cancer.

Scientific Research Applications

• Synthesis of Proteinase Inhibitors : Ethyl 3-(benzylamino)-2,2-difluoro-4-methylpentanoate, a related compound, was synthesized for potential use as a proteinase inhibitor (Angelastro, Bey, Mehdi, & Peet, 1992).

• Wine Aroma Enhancement : Studies on ethyl 2-hydroxy-4-methylpentanoate, a compound closely related to ethyl 2-acetyl-4-methylpentanoate, have shown its significance in enhancing fruity aroma in wine. This compound was found in various ratios in red and white wines and demonstrated a synergistic effect on fruity aroma perception (Lytra, Tempère, Revel, & Barbe, 2015).

• Organoleptic Impact in Wine : The enantiomers of ethyl 2-hydroxy-4-methylpentanoate were analyzed in different wines, revealing their contribution to the wine’s fruity aromas. This study demonstrated the importance of ethyl esters in influencing the sensory characteristics of wines (Lytra, Tempère, de Revel, & Barbe, 2012).

• Pyruvate Utilization and Fatty Acid Synthesis : Research on 2-oxo-4-methylpentanoate explored its effects on enzymes involved in pyruvate utilization and fatty acid synthesis in rat brain, providing insights into metabolic processes (Clark & Land, 1974).

• Flavor-Active Esters in Beer : The adsorption behavior of ethyl 4-methylpentanoate, a compound related to this compound, was studied in the context of beer aroma. Understanding the adsorption behavior of such esters is crucial for enhancing beer flavor (Saffarionpour, Tam, van der Wielen, Brouwer, & Ottens, 2019).

• Fragrance Safety Assessment : A safety assessment was conducted for 4-methylpentanoic acid, a related compound, in the context of fragrance ingredient safety. This study evaluated various toxicity endpoints and environmental safety (Api et al., 2020).

Safety and Hazards

Ethyl 2-acetyl-4-methylpentanoate is classified as a flammable liquid (Category 4), H227. It may cause an allergic skin reaction (H317) and causes serious eye irritation (H319). Precautionary measures include keeping away from heat, sparks, open flames, and hot surfaces, and wearing protective gloves, eye protection, and face protection.

Synthesis routes and methods

Procedure details

To a solution of 100 g (0.77 mol) of ethyl acetoacetate in 500 ml of DMF 30.7 g (0.77 mol) of 60% suspension of NaH in mineral oil was added in small portions by vigorous stirring at 60° C. This mixture was additionally stirred for 1 h, and then 105.5 g (0.77 mol) of isobutylbromide was added. The resulting mixture was stirred for 3 h at 90° C., then cooled to room temperature, and 1500 ml of cold water was added. The product was extracted by 3×300 ml of dichloromethane. The combined organic extract was evaporated at reduced pressure using rotary evaporator. Fractional rectification of the residue gave the title product, b.p. 75-80° C./4 mm Hg. Yield 80.5 g (56%).